Cas no 149849-93-4 (4-Pyrimidinecarbonylchloride, 2-chloro-)

• Product Name: 4-Pyrimidinecarbonylchloride, 2-chloro-
• CAS No: 149849-93-4
• MF: C₅H₂Cl₂N₂O
• MW: 176.988178730011
• CID: 100054
• PubChem ID: 45081490
• Update Time: 2025-04-18

4-Pyrimidinecarbonylchloride, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarbonylchloride, 2-chloro-
• 2-chloropyrimidine-4-carbonyl chloride
• 2-chloropyrimidine-4-carboxylic acid chloride
• 4-Pyrimidinecarbonyl chloride, 2-chloro- (9CI)
• EN300-7350077
• LMTSRHRQRKAZEN-UHFFFAOYSA-N
• DTXSID20664643
• CS-0045591
• FT-0747095
• 149849-93-4
• SCHEMBL3053770
• DA-44173

• Inchi： 1S/C5H2Cl2N2O/c6-4(10)3-1-2-8-5(7)9-3/h1-2H
• InChI Key： LMTSRHRQRKAZEN-UHFFFAOYSA-N
• SMILES： ClC1=NC=CC(C(=O)Cl)=N1

Computed Properties

• Exact Mass: 175.95456
• Monoisotopic Mass: 175.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.8A^2
• XLogP3: 2

Experimental Properties

• PSA: 42.85

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives